Methyl 4-((6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl]benzoate
• InChI: InChI=1S/C20H22N2O4S/c1-11-4-9-14-15(10-11)27-19(16(14)18(24)21-2)22-17(23)12-5-7-13(8-6-12)20(25)26-3/h5-8,11H,4,9-10H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: OWVTXSJJVAVXSU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

Methyl 4-((6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-((6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-((6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

This compound plays a role in the synthesis of heterocyclic compounds, which are crucial in pharmaceutical chemistry and material science. For example, Benzo[b]thiophen-2-yl-hydrazonoesters were synthesized using related compounds, showing the versatility of such molecules in creating pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, highlighting their significance in developing novel compounds with potential biological activities (Mohareb et al., 2004).

Agricultural Applications

In agriculture, similar compounds have been utilized in creating advanced delivery systems for fungicides, such as Carbendazim and Tebuconazole. These systems enhance the efficacy of fungicides through controlled release, reducing environmental impact and improving uptake by plants, demonstrating the potential of these molecules in sustainable agriculture practices (Campos et al., 2015).

Antiestrogenic Properties

Research into the antiestrogenic properties of 2-phenylbenzo[b]thiophene derivatives, which are structurally related to the compound , has shown potential in breast cancer treatment. These studies indicate the importance of such compounds in developing new therapeutic agents targeting estrogen receptor-positive breast cancer (Leichtl & von Angerer, 1998).

Liquid-Crystalline Phase

Compounds derived from Methyl 4-((6-methyl-3-(methylcarbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamoyl)benzoate have been used in the design of novel liquid-crystalline materials. These materials are essential for various applications, including displays, sensors, and other electronic devices, showcasing the role of such compounds in advancing materials science (Balagurusamy et al., 1997).

Catalysis and Hydrolysis

Additionally, the compound and its derivatives have been explored in catalytic contexts, such as hydrolysis of phosphodiester bonds, demonstrating their potential in biochemical applications and environmental remediation processes (Knight et al., 2004).